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Compound of Interest

Compound Name: Retronecic acid lactone

Cat. No.: B15477371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Retronecic acid lactone is readily

available. This document has been compiled using safety information for structurally related

compounds, specifically pyrrolizidine alkaloids and other hazardous lactones. Retronecic acid

is a known pyrrolizidine alkaloid, a class of compounds recognized for their potential

hepatotoxicity (liver damage)[1][2]. Therefore, Retronecic acid lactone should be handled with

extreme caution as a potentially toxic substance. These protocols are intended as a guide and

should be supplemented by a thorough risk assessment conducted by qualified personnel

before any handling.

Hazard Identification and Toxicological Profile
Retronecic acid is a known pyrrolizidine alkaloid. Pyrrolizidine alkaloids are recognized for their

potential to cause severe liver damage, including veno-occlusive disease (VOD)[1][3]. The toxic

effects are primarily observed in the liver after metabolic activation[4]. Some pyrrolizidine

alkaloids have also been shown to be carcinogenic in animal studies[5]. Given its structural

class, Retronecic acid lactone should be presumed to be a toxic substance with potential for

causing significant harm upon exposure.

Primary Hazards:

Hepatotoxicity: Expected to be the primary toxic effect, potentially leading to irreversible liver

damage[1][2].
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Genotoxicity and Carcinogenicity: Pyrrolizidine alkaloids are considered genotoxic and may

be carcinogenic[5].

Irritation: May cause irritation to the skin, eyes, and respiratory tract upon direct contact[6][7].

Hazard
Classification
(Presumed)

GHS Pictogram
(Presumed)

Signal Word
(Presumed)

Hazard Statement
(Presumed)

Acute Toxicity (Oral) Skull and crossbones Danger
H300: Fatal if

swallowed

Specific Target Organ

Toxicity (Liver)
Health hazard Danger

H372: Causes

damage to organs

(liver) through

prolonged or repeated

exposure

Carcinogenicity Health hazard Danger
H350: May cause

cancer

Skin Irritation Exclamation mark Warning
H315: Causes skin

irritation[6][7]

Eye Irritation Exclamation mark Warning
H319: Causes serious

eye irritation[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent any route of exposure.
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PPE Item Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., Nitrile, double-gloved)
To prevent skin contact.

Eye Protection
Chemical safety goggles and a

face shield

To protect eyes and face from

splashes and aerosols.

Lab Coat
Chemical-resistant lab coat,

fully buttoned

To protect skin and clothing

from contamination.

Respiratory Protection

A properly fitted respirator

(e.g., N95 or higher) should be

used, especially when

handling powders or creating

aerosols.

To prevent inhalation of

airborne particles.

Engineering Controls
Engineering controls are the primary line of defense to minimize exposure.

Control Specification Rationale

Fume Hood

All handling of Retronecic acid

lactone (weighing, dissolving,

reacting) must be conducted in

a certified chemical fume hood.

To contain and exhaust

vapors, dusts, and aerosols.

Ventilation
Ensure the laboratory has

adequate general ventilation.

To reduce the background

concentration of any potential

contaminants.

Safety Shower/Eyewash

An operational and easily

accessible safety shower and

eyewash station must be

available.

For immediate

decontamination in case of

accidental exposure.

Experimental Protocols
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Weighing and Aliquoting
Preparation:

Don all required PPE.

Designate a specific area within the fume hood for weighing.

Cover the work surface with absorbent, disposable bench paper.

Procedure:

Carefully open the container inside the fume hood.

Use a spatula to transfer the desired amount of Retronecic acid lactone to a tared

container.

Avoid creating dust. If the compound is a fine powder, consider wetting it with a small

amount of the solvent to be used in the next step to minimize dust generation.

Close the primary container tightly.

Post-Procedure:

Clean the spatula and any other equipment with a suitable solvent (e.g., ethanol) in the

fume hood.

Dispose of the contaminated bench paper and any disposable equipment as hazardous

waste.

Dissolving and Solution Preparation
Preparation:

Ensure all work is performed in a chemical fume hood.

Have all necessary glassware and solvents ready.

Procedure:
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Add the solvent to the vessel containing the weighed Retronecic acid lactone.

Use a magnetic stirrer or gentle swirling to dissolve the compound. Avoid vigorous shaking

that could create aerosols.

If heating is required, use a controlled heating mantle and a condenser to prevent solvent

evaporation and potential release of the compound.

Post-Procedure:

Clearly label the solution with the compound name, concentration, solvent, date, and

appropriate hazard warnings.

Clean all glassware with a suitable solvent, followed by a detergent wash.

Spill and Exposure Procedures
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Procedure Actions

Minor Spill (in fume hood)

1. Alert others in the immediate area. 2. Absorb

the spill with a chemical absorbent pad or spill

pillow. 3. Decontaminate the area with a suitable

solvent (e.g., ethanol), followed by soap and

water. 4. Collect all contaminated materials in a

sealed bag for hazardous waste disposal.

Major Spill (outside fume hood)

1. Evacuate the laboratory immediately. 2. Alert

your supervisor and the institutional safety

office. 3. Prevent others from entering the area.

4. Follow institutional procedures for major

chemical spills.

Skin Exposure

1. Immediately remove contaminated clothing.

2. Wash the affected area with copious amounts

of soap and water for at least 15 minutes. 3.

Seek immediate medical attention.

Eye Exposure

1. Immediately flush the eyes with a gentle

stream of water for at least 15 minutes, holding

the eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. 3. Seek

immediate medical attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse the mouth

with water. 3. Seek immediate medical attention.

Disposal Procedures
All waste contaminated with Retronecic acid lactone must be treated as hazardous waste.
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Waste Type Disposal Protocol

Solid Waste

- Collect in a dedicated, labeled, and sealed

hazardous waste container. - This includes

contaminated gloves, bench paper, and

disposable labware.

Liquid Waste

- Collect in a dedicated, labeled, and sealed

hazardous waste container. - Do not mix with

other waste streams unless specifically

instructed to do so by your institution's

environmental health and safety department.

Empty Containers

- Rinse the empty container three times with a

suitable solvent. - Collect the rinsate as

hazardous liquid waste. - Deface the label on

the empty container and dispose of it according

to institutional guidelines.
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Caption: Workflow for the safe handling and disposal of Retronecic acid lactone.
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Caption: Decision tree for responding to a spill of Retronecic acid lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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